![molecular formula C13H21B2NO6 B8134984 Trans-2-(pinacol boronate)vinylboronic acid mida ester](/img/structure/B8134984.png)
Trans-2-(pinacol boronate)vinylboronic acid mida ester
Overview
Description
Trans-2-(pinacol boronate)vinylboronic acid mida ester is a useful research compound. Its molecular formula is C13H21B2NO6 and its molecular weight is 308.9 g/mol. The purity is usually 95%.
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Scientific Research Applications
Small Molecule Synthesis : Vinyl MIDA boronate is a versatile material for preparing new MIDA boronate building blocks, enhancing the generality of iterative cross-coupling approaches in small molecule synthesis (Woerly, Miller, & Burke, 2013).
Acylboronate MIDA Esters Preparation : A facile method exists for preparing acylboronate MIDA esters from alkenyl-2-boronate esters, which expands access to these compounds for research and applications (Lepage et al., 2017).
Polymer Networks : Dynamic ring-opening of pinacol boronates can create high-temperature polymer networks with reversible crosslinking, suitable for high-temperature electronics and automotive applications (Brunet et al., 2019).
Rhodium-Catalyzed Additions : Heteroaryl MIDA and pinacol boronates can transfer heteroaryl residues in rhodium-catalyzed 1,4-addition to enones, with moderate to excellent yields and high enantiomeric excesses (Albrecht et al., 2014).
Suzuki-Miyaura Coupling Reactions : Delta-valerolactam-derived vinyl boronates are thermally stable and efficiently couple with diverse aryl and heteroaryl bromides, vinyl iodides, bromides, and aromatic acid chlorides to produce 2-substituted piperidines (Occhiato, Lo Galbo, & Guarna, 2005).
Synthesis of Vinyl Iodides : A stereoselective synthesis method for vinyl iodides from vinylboronate pinacol esters has been developed (Stewart & Whiting, 1995).
Nickel-Catalyzed Hydroboration : A process exists for the nickel-catalyzed enantioselective hydroboration of vinylarenes, yielding chiral benzylic boronate esters with high enantioselectivity (Tran & Stanley, 2021).
Ruthenium-Catalyzed Borylation : Ruthenium-catalyzed hydroboration and dehydrogenative borylation of linear and cyclic alkenes with pinacolborane efficiently produce linear pinacol boronate, allylboronate, and vinyl-allylboronate, with potential applications in polymer networks (Caballero and Sabo-Etienne, 2007).
Synthesis of Trans-2-(trifluoromethyl)cyclopropanes : Trans-2-(trifluoromethyl)cyclopropanes can be synthesized using N-methyliminodiacetic acid boronate in Suzuki reactions with various aryl or heteroaryl coupling partners (Duncton & Singh, 2013).
properties
IUPAC Name |
6-methyl-2-[(E)-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)ethenyl]-1,3,6,2-dioxazaborocane-4,8-dione | |
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InChI |
InChI=1S/C13H21B2NO6/c1-12(2)13(3,4)22-15(21-12)7-6-14-19-10(17)8-16(5)9-11(18)20-14/h6-7H,8-9H2,1-5H3/b7-6+ | |
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InChI Key |
MVTNIQCFWSPASI-VOTSOKGWSA-N | |
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Canonical SMILES |
B1(OC(=O)CN(CC(=O)O1)C)C=CB2OC(C(O2)(C)C)(C)C | |
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Isomeric SMILES |
B1(OC(=O)CN(CC(=O)O1)C)/C=C/B2OC(C(O2)(C)C)(C)C | |
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Molecular Formula |
C13H21B2NO6 | |
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Molecular Weight |
308.9 g/mol | |
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